2-(4-chloro-3-methylphenoxy)-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]acetamide

• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-[3-(2-oxochromen-3-yl)phenyl]acetamide
• InChI: InChI=1S/C24H18ClNO4/c1-15-11-19(9-10-21(15)25)29-14-23(27)26-18-7-4-6-16(12-18)20-13-17-5-2-3-8-22(17)30-24(20)28/h2-13H,14H2,1H3,(H,26,27)
• InChI Key: QBGMLIWXUMXUPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)NC2=CC=CC(=C2)C3=CC4=CC=CC=C4OC3=O)Cl
• Molecular Formula: C24H18ClNO4
• Molecular Weight: 419.9 g/mol

Description

2-(4-chloro-3-methylphenoxy)-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "compound X" in the scientific literature.

Mechanism of Action

The exact mechanism of action of compound X is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways in the body. This may result in a reduction in inflammation, cell proliferation, and other processes that are associated with disease.
Biochemical and Physiological Effects:
Research has shown that compound X has a number of biochemical and physiological effects in the body. These include the inhibition of cell growth and proliferation, the reduction of inflammation, and the modulation of neurotransmitter activity in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of using compound X in lab experiments is its high level of selectivity and specificity. This means that it is able to target specific enzymes and signaling pathways in the body without affecting other processes. However, one of the limitations of using this compound is that it can be difficult to work with due to its low solubility in water.

Future Directions

There are a number of potential future directions for research on compound X. Some of these include investigating its potential applications in the treatment of cancer, neurodegenerative diseases, and other conditions that are associated with inflammation and cell proliferation. Additionally, further studies could be conducted to better understand the exact mechanism of action of this compound and to develop more effective synthesis methods.

Synthesis Methods

The synthesis of compound X involves the condensation of 4-chloro-3-methylphenol with 3-(2-oxo-2H-chromen-3-yl)aniline in the presence of acetic anhydride and triethylamine. The resulting product is then acetylated with acetic anhydride and converted to the corresponding amide using acetic anhydride and N,N-dimethylformamide.

Scientific Research Applications

Compound X has been studied for its potential applications in a variety of scientific fields, including medicinal chemistry, pharmacology, and biochemistry. Some of the areas in which this compound has been investigated include cancer research, neuropharmacology, and inflammation.